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Compound of Interest

Compound Name: Gibberellic acid

Cat. No.: B1671473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive overview and detailed protocols for the

purification of gibberellins (GAs) from complex plant extracts using solid-phase extraction

(SPE). Gibberellins, a class of diterpenoid phytohormones, play a crucial role in various plant

developmental processes, including seed germination, stem elongation, and flower

development. Their low abundance in plant tissues necessitates efficient purification methods

to enable accurate quantification and downstream analysis. Solid-phase extraction has

emerged as a robust and widely used technique for this purpose, offering high recovery and

sample cleanup.

Data Presentation: Performance of SPE Sorbents
The selection of the appropriate SPE sorbent is critical for achieving optimal recovery and

purity of gibberellins. The following tables summarize quantitative data on the performance of

commonly used SPE cartridges and analytical methods.

Table 1: Recovery Rates of Gibberellins Using Different SPE Cartridges
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SPE Sorbent Plant Matrix
Gibberellin(s)
Analyzed

Average
Recovery (%)

Reference

C18
Arabidopsis

thaliana
GA1, GA3, GA4 54.7 - 102.6 [1]

C18 Wheat GA3 95.5 - 102.4

Oasis MAX Coconut Water GA1, GA3 Not specified [2]

Oasis HLB Tomato Paste GA3, GA4, GA7

91.1 - 103.8 (with

internal

standard)

[3]

C18 Tomato Paste GA3, GA4, GA7

42.6 - 75.0

(external

standard)

[3]

Table 2: Performance Characteristics of LC-MS/MS for Gibberellin Quantification Post-SPE

Parameter
Typical
Performance

Gibberellin(s) Reference

Linearity (r²) > 0.98 GA1, GA3, GA4 [1]

Limit of Detection

(LOD)
1.1 - 4.1 ng/g GA1, GA3, GA4 [1]

Limit of Quantitation

(LOQ)
0.07 - 2.45 pg 11 GAs [4]

Relative Standard

Deviation (RSD)
3.2% - 13.9%

GA1, GA3, GA4, and

others
[1][4]

Experimental Workflow and Signaling Pathway
Experimental Workflow for Gibberellin Purification

The following diagram illustrates the general workflow for the solid-phase extraction of

gibberellins from plant extracts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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